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Compound of Interest

Compound Name: GDC-6036-NH

Cat. No.: B10831487

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of a stock solution of
GDC-6036-NH using Dimethyl Sulfoxide (DMSO) as the solvent. Adherence to this protocol is
crucial for ensuring the accuracy and reproducibility of experimental results.

Introduction

GDC-6036-NH is a precursor to Divarasib (GDC-6036), a potent and selective inhibitor of
KRAS G12C. Accurate preparation of a GDC-6036-NH stock solution is the first critical step for
in vitro and in vivo studies investigating its biological activity. This document outlines the
necessary materials, calculations, and procedures for preparing a concentrated stock solution
in DMSO.

Quantitative Data Summary

A clear understanding of the physicochemical properties of GDC-6036-NH is essential for
accurate stock solution preparation. The table below summarizes the key quantitative data for
GDC-6036-NH.
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Parameter Value Source
Molecular Weight 568.03 g/mol N/A
Solubility in DMSO 250 mg/mL [1]
Recommended Storage of -80°C for up to 6 months; o
Stock Solution -20°C for up to 1 month

Note: The use of fresh, anhydrous DMSO is highly recommended as hygroscopic DMSO can

significantly impact the solubility of the product[1].

Experimental Protocol: Preparation of a 10 mM
GDC-6036-NH Stock Solution

This protocol details the steps for preparing a 10 mM stock solution of GDC-6036-NH in
DMSO.

Materials and Equipment

GDC-6036-NH powder

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade
Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic bath (optional, but recommended)[1]

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant
gloves

Calculations
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To prepare a 10 mM stock solution, the required mass of GDC-6036-NH and volume of DMSO
must be calculated.

Molarity (M) = Moles of Solute / Liters of Solution
Moles = Mass (g) / Molecular Weight ( g/mol )

Step 1: Determine the required mass of GDC-6036-NH for a desired volume of stock solution
(e.g., 1 mL).

e Desired Concentration (C) =10 mM = 0.01 mol/L
e Desired Volume (V) =1 mL=0.001L
e Molecular Weight (MW) = 568.03 g/mol

Mass (g) = C (mol/L) *V (L) * MW ( g/mol ) Mass (g) = 0.01 mol/L * 0.001 L * 568.03 g/mol
Mass (g) = 0.0056803 g Mass (mg) = 5.68 mg

Step 2: Determine the volume of DMSO required.

To prepare a 10 mM stock solution, you will dissolve 5.68 mg of GDC-6036-NH in 1 mL of
DMSO.

Step-by-Step Procedure

» Preparation: Don appropriate PPE. Ensure the analytical balance is calibrated and the
workspace is clean.

e Weighing GDC-6036-NH: Carefully weigh out 5.68 mg of GDC-6036-NH powder and transfer
it to a sterile microcentrifuge tube.

e Adding DMSO: Using a calibrated micropipette, add 1 mL of anhydrous DMSO to the
microcentrifuge tube containing the GDC-6036-NH powder.

» Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to facilitate
dissolution.
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e Sonication (Optional but Recommended): If the compound does not fully dissolve with
vortexing, place the tube in an ultrasonic bath for 5-10 minutes to aid dissolution[1]. Visually
inspect the solution to ensure it is clear and free of particulates.

o Labeling and Storage: Clearly label the tube with the compound name ("GDC-6036-NH"),
concentration (10 mM in DMSO), preparation date, and your initials.

o Storage: For long-term storage, aliquot the stock solution into smaller, single-use volumes to
avoid repeated freeze-thaw cycles. Store the aliquots at -80°C for up to 6 months or at -20°C
for up to 1 month[1].

Visualized Workflow and Signaling Pathway
Experimental Workflow for Stock Solution Preparation

The following diagram illustrates the sequential steps for preparing the GDC-6036-NH stock

solution.
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Caption: Workflow for GDC-6036-NH Stock Solution Preparation.

Simplified KRAS Signaling Pathway

GDC-6036-NH is a precursor to a KRAS G12C inhibitor. The following diagram provides a
simplified overview of the KRAS signaling pathway, which is the target of this class of inhibitors.
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Caption: Simplified KRAS Signaling Pathway and Inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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